2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde

• Molecular Formula: C15H12ClFO3
• Molecular Weight: 294.70 g/mol
• IUPAC Name: 2-chloro-4-[(4-fluorophenyl)methoxy]-5-methoxybenzaldehyde
• InChI: InChI=1S/C15H12ClFO3/c1-19-14-6-11(8-18)13(16)7-15(14)20-9-10-2-4-12(17)5-3-10/h2-8H,9H2,1H3
• InChI Key: WBIRZKYOEBBMML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)Cl)OCC2=CC=C(C=C2)F

Description

2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde is a substituted benzaldehyde derivative featuring a chloro group at position 2, a 4-fluorobenzyloxy substituent at position 4, and a methoxy group at position 3. This compound belongs to a class of aromatic aldehydes with applications in medicinal chemistry and organic synthesis, particularly as intermediates for pharmaceuticals or ligands.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde typically involves multiple steps. One common method includes the reaction of 2-chloro-5-methoxybenzaldehyde with 4-fluorobenzyl chloride in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzoic acid.

Reduction: 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins or other biomolecules, leading to changes in their structure and function. This can result in various biological effects, depending on the specific targets and pathways involved.

Comparison with Similar Compounds

Substituent Position and Halogen Variation

Key analogs include brominated, iodinated, and dichlorinated derivatives. Differences in halogen type and position significantly alter physicochemical properties and reactivity.

Compound Name	Substituents (Position)	Key Differences	Reference ID
3-Bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzaldehyde	Br (position 3)	Bromine’s larger atomic radius vs. Cl; potential for divergent reactivity in nucleophilic substitution
2-Bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzaldehyde	Br (position 2)	Halogen at position 2 may sterically hinder aldehyde participation in condensation reactions
3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde	Br (3), 2,4-dichlorobenzyloxy (4)	Increased steric bulk and electron-withdrawing effects from dichlorobenzyl group
3,4-Bis((4-fluorobenzyl)oxy)benzaldehyde (B1)	Dual 4-fluorobenzyloxy (positions 3,4)	Bis-ether structure increases lipophilicity; absence of methoxy group alters electronic profile

Impact of Halogen Type :

• Chlorine (2-Chloro analog): Higher electronegativity enhances electrophilicity at the aldehyde group compared to brominated analogs.
• Bromine : Larger size may improve leaving-group ability in substitution reactions but reduce solubility in polar solvents .

Functional Group Modifications

• Methoxy vs.
• Phenylethoxy vs. Fluorobenzyloxy : Substitution of 4-fluorobenzyloxy with phenylethoxy (e.g., 2-bromo-5-methoxy-4-(2-phenylethoxy)benzaldehyde) introduces flexibility but reduces halogenated aromatic interactions .

Biological Activity

2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde is a chemical compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including mechanisms of action, toxicity, and relevant case studies.

• Molecular Formula : C15H12ClFO3
• Molecular Weight : 294.71 g/mol
• CAS Number : 1427014-00-3

Mechanisms of Biological Activity

The biological activity of 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde can be attributed to its structural features, which allow it to interact with various biological targets. The presence of the chloro and fluorobenzyl groups enhances its lipophilicity, potentially facilitating membrane permeability and interaction with cellular components.

1. Anticancer Activity

Research has indicated that compounds with similar structures exhibit anticancer properties. For instance, studies on related benzaldehyde derivatives have shown the ability to induce apoptosis in cancer cells through the activation of caspases and modulation of the cell cycle .

2. Antimicrobial Effects

Benzaldehyde derivatives are often evaluated for their antimicrobial properties. Preliminary studies suggest that 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde may inhibit the growth of certain bacterial strains, although specific data on this compound is limited .

Toxicity and Safety Profile

The toxicity profile of 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde is essential for understanding its safety in potential therapeutic applications. According to available data:

• Acute Toxicity : Classified as a substance with acute toxicity (Category 4) via oral exposure .
• Environmental Impact : Considered hazardous to aquatic life, indicating a need for careful handling and disposal .

Case Study 1: Anticancer Efficacy

A study conducted on related compounds demonstrated significant cytotoxic effects against human cancer cell lines. The mechanism involved the induction of oxidative stress and subsequent apoptosis. While specific data on 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde is still emerging, these findings provide a basis for further investigation into its anticancer potential.

Case Study 2: Antimicrobial Activity

In a comparative study involving various benzaldehyde derivatives, compounds similar to 2-Chloro-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde exhibited notable antimicrobial activity against Gram-positive bacteria. This suggests that further research into this compound could yield valuable insights into its efficacy as an antimicrobial agent.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Induction of apoptosis in cancer cells
Antimicrobial	Inhibition of bacterial growth
Toxicity	Acute toxicity (Category 4)
Environmental Impact	Hazardous to aquatic life